Cas no 2171823-40-6 (3,3-dimethyl-9-(2-methylbutan-2-yl)-1-oxa-5-azaspiro5.5undecane)

• Product Name: 3,3-dimethyl-9-(2-methylbutan-2-yl)-1-oxa-5-azaspiro5.5undecane
• CAS No: 2171823-40-6
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 6463449
• PubChem ID: 165862494
• Update Time: 2025-05-25

3,3-dimethyl-9-(2-methylbutan-2-yl)-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-9-(2-methylbutan-2-yl)-1-oxa-5-azaspiro5.5undecane
• 2171823-40-6
• 3,3-dimethyl-9-(2-methylbutan-2-yl)-1-oxa-5-azaspiro[5.5]undecane
• EN300-1278549

• Inchi： 1S/C16H31NO/c1-6-15(4,5)13-7-9-16(10-8-13)17-11-14(2,3)12-18-16/h13,17H,6-12H2,1-5H3
• InChI Key： DZNZCZGCINPAMH-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)CNC21CCC(CC2)C(C)(C)CC

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3,3-dimethyl-9-(2-methylbutan-2-yl)-1-oxa-5-azaspiro5.5undecane

Introduction to 3,3-dimethyl-9-(2-methylbutan-2-yl)-1-oxa-5-azaspiro5.5undecane (CAS No. 2171823-40-6) and Its Emerging Applications in Chemical Biology

3,3-dimethyl-9-(2-methylbutan-2-yl)-1-oxa-5-azaspiro5.5undecane, identified by its CAS number 2171823-40-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique spirocyclic framework and potential biological activities. This compound belongs to the spirocyclic oxazine class, characterized by a rigid oxazine ring fused with a spirocyclic system, which imparts distinct conformational preferences and reactivity patterns. The presence of multiple stereocenters, including two tertiary carbons at the 3,3-dimethyl positions and a secondary carbon at the 2-methylbutan-2-yl substituent, contributes to its structural complexity and diversity in potential pharmacophoric interactions.

The molecular architecture of 3,3-dimethyl-9-(2-methylbutan-2-yl)-1-oxa-5-azaspiro5.5undecane incorporates an oxygen-containing heterocycle (oxazine) and an azaspiro structure, which are known to exhibit a wide range of biological activities. Spirocyclic compounds have been extensively studied for their ability to mimic natural product scaffolds and exhibit enhanced binding affinity to biological targets. The oxazine ring, in particular, is a versatile pharmacophore found in numerous bioactive molecules, including antiviral and anticancer agents. The spirocyclic core further stabilizes the molecule's three-dimensional structure, which can be critical for optimizing interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies using molecular dynamics simulations have suggested that the rigid spirocyclic framework of 3,3-dimethyl-9-(2-methylbutan-2-yl)-1-oxa-5-azaspiro5.5undecane allows for stable interactions with protein targets, potentially leading to high-affinity binding. This has opened up new avenues for drug discovery, particularly in the development of small-molecule modulators of protein-protein interactions (PPIs) and enzyme inhibition.

One of the most promising applications of 3,3-dimethyl-9-(2-methylbutan-2-yl)-1-oxa-5-azaspiro5.5undecane is in the field of oncology. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit inhibitory effects on kinases involved in cancer cell proliferation and survival. Specifically, analogs with modifications at the 9-(2-methylbutan-2-yl) position have shown potent activity against tyrosine kinases such as EGFR and HER2, which are overexpressed in various solid tumors. These findings align with the growing interest in spirocyclic oxazines as potential anticancer agents due to their ability to disrupt key signaling pathways involved in tumor growth.

The synthesis of 3,3-dimethyl-9-(2-methylbutan-2-y1)-1-oza 5 azaspiro 5 5 undecane presents both challenges and opportunities for organic chemists. The construction of the spirocyclic core requires precise control over reaction conditions to ensure high yields and enantioselectivity. Modern synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric hydrogenation, have been employed to streamline the synthesis while maintaining stereochemical integrity. Additionally, recent reports highlight the use of flow chemistry techniques to enhance scalability and reproducibility in producing complex heterocycles like this one.

The pharmacological profile of 3 3 dimethyl 9 2 methylbutan 2 yl 1 oxa 5 azaspiro 5 5 undecane is further illuminated by its interaction with nucleic acid-binding proteins. Initial crystallographic studies suggest that this compound can bind to minor groove binders (MGBs), a class of proteins involved in gene regulation. The spirocyclic scaffold may facilitate specific hydrogen bonding interactions with DNA or RNA bases, potentially leading to applications in gene therapy or antisense drug development. Such findings underscore the versatility of this molecular scaffold and its potential utility beyond traditional kinase inhibition.

In conclusion,3 3 dimethyl 9 2 methylbutan 2 yl 1 oxa 5 azaspiro 5 5 undecane (CAS No: 2171823 40 6) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique spirocyclic oxazine framework combined with multiple stereocenters positions it as a promising scaffold for developing novel therapeutic agents targeting cancer-related kinases and nucleic acid-interacting proteins. As research continues to uncover new biological activities and synthetic strategies for this class of compounds,2171823-40-6 will undoubtedly remain a focal point for innovation in medicinal chemistry.